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Molecular Composition of SNIPER(BRD)-1

SNIPER(BRD)-1 is a Proteolysis-Targeting Chimera (PROTAC) composed of three distinct parts, as

summarized in the table below [1] [2]:

Component
Role in the
Molecule

Description and Function

JQ-1 (Ligand) Target Protein

Ligand

A potent and selective inhibitor of the BET family of bromodomains,

particularly BRD4. It serves as the part that binds to the target
protein of interest (POI) [3] [4].

LCL-161
(Ligand)

E3 Ubiquitin
Ligase Ligand

An antagonist of cellular Inhibitor of Apoptosis Proteins (cIAP1). It is
designed to recruit the E3 ubiquitin ligase complex [1] [2].

Linker Connector A chemical chain that covalently links the two ligands, allowing
them to form a complex that brings the target protein (BRD4) and

the E3 ligase into close proximity [1].

The molecular formula of SNIPER(BRD)-1 is C53H66ClN9O8S2, and its molecular weight is 1056.73

g/mol [1] [2]. The CAS Number is 2095244-54-3 [1] [2].

Quantitative Biological Activity
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SNIPER(BRD)-1 demonstrates potent degradation activity against several proteins. The following table lists

its half-maximal inhibitory concentration (IC₅₀) values for key targets [1] [2]:

Target Protein IC₅₀ Value

cIAP1 6.8 nM

cIAP2 17 nM

XIAP 49 nM

Experimental Evidence: In vitro studies using LNCaP cells have shown that treatment with

SNIPER(BRD)-1 significantly reduces the protein levels of BRD4, cIAP1, and XIAP. The protocol involved

treating the cells with a concentration range of 0.003 to 1 µM and observing the degradation effects after 6

and 24 hours of incubation [1].

Mechanism of Action: How SNIPER(BRD)-1 Degrades
Proteins

SNIPER(BRD)-1 operates via the ubiquitin-proteasome system (UPS), a primary intracellular pathway for

protein degradation [5]. Its mechanism is illustrated in the diagram below:
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This event-driven, catalytic mechanism allows SNIPER(BRD)-1 to be recycled and degrade target proteins

repeatedly, which can offer advantages over traditional occupancy-driven inhibitors that merely block protein

function [3] [5].

Key Considerations for Researchers

Distinction from Inhibitors: Unlike JQ-1, which only inhibits BRD4's function, SNIPER(BRD)-1
removes the BRD4 protein from the cell entirely. This degradation can lead to more profound and
durable pharmacological effects, such as the downregulation of key oncogenes like c-Myc [3].

Research Use Only: Please note that SNIPER(BRD)-1, like other PROTACs, is currently for
research use only and is not approved as a human therapeutic [1] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. SNIPER(BRD)-1 [medchemexpress.com]

2. SNIPER(BRD)-1 [targetmol.com]

3. PROTACs for BRDs proteins in cancer therapy: a review [pmc.ncbi.nlm.nih.gov]

4. Selective inhibition of BET bromodomains - PMC [pmc.ncbi.nlm.nih.gov]

5. Degradation of proteins by PROTACs and other strategies [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [SNIPER(BRD)-1 LCL161 JQ-1 linker composition]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b543482#sniper-brd-1-

lcl161-jq-1-linker-composition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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